Cas no 22001-17-8 (1-azido-3-(trifluoromethyl)benzene)

• Product Name: 1-azido-3-(trifluoromethyl)benzene
• CAS No: 22001-17-8
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• CID: 1405622
• PubChem ID: 329768036
• Update Time: 2025-06-08

1-azido-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-azido-3-(trifluoromethyl)-
• 1-azido-3-(trifluoromethyl)benzene
• 1-AZIDO-3-(TRIFLUOROMETHYL)BENZENE SOLUTION
• 3-(Trifluoromethyl)phenyl azide solution
• m-Azido-α,α,α-trifluorotoluene solution
• MFCD11207355
• EN300-93483
• 3-Trifluoromethylphenylazide
• GIDLBMJGNCUXLD-UHFFFAOYSA-N
• F2157-0547
• DB-348475
• AKOS009323832
• 1-azido-3-(trifluoromethyl) benzene
• 22001-17-8
• DTXSID20477634

• MDL： MFCD11207355
• Inchi： 1S/C7H4F3N3/c8-7(9,10)5-2-1-3-6(4-5)12-13-11/h1-4H
• InChI Key： GIDLBMJGNCUXLD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)N=[N+]=[N-])(F)F

Computed Properties

• Exact Mass: 187.03582
• Monoisotopic Mass: 187.03573163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• Flash Point: Fahrenheit: -27.4 ° f
  Celsius: -33 ° c
  
• PSA: 48.76
• Color/Form: ~0.5 M in tert-butyl methyl ether

1-azido-3-(trifluoromethyl)benzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H372
• Warning Statement： P210-P305+P351+P338-P314
• Hazardous Material transportation number：UN 2398 3 / PGII
• WGK Germany：3
• Hazard Category Code： 11-38-48/23/24/25
• Safety Instruction： 16
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on 1-azido-3-(trifluoromethyl)benzene

Introduction to 1-Azido-3-(Trifluoromethyl)benzene (CAS No. 22001-17-8)

1-Azido-3-(trifluoromethyl)benzene (CAS No. 22001-17-8) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique azide and trifluoromethyl functional groups, which endow it with a range of valuable properties and applications. In this article, we will delve into the chemical structure, synthesis methods, and recent research advancements involving 1-azido-3-(trifluoromethyl)benzene.

The chemical structure of 1-azido-3-(trifluoromethyl)benzene consists of a benzene ring substituted with an azide group at the 1-position and a trifluoromethyl group at the 3-position. The azide group (−N₃) is a highly reactive functional group that can participate in various chemical reactions, including azide-to-amine conversions via reduction or click chemistry reactions. The trifluoromethyl group (−CF₃) is known for its electron-withdrawing properties, which can influence the electronic and physical properties of the molecule.

Synthesis of 1-azido-3-(trifluoromethyl)benzene can be achieved through several routes. One common method involves the nitration of 3-trifluoromethylbenzene followed by reduction to form the corresponding amine, which is then converted to the azide using an azidation reagent such as sodium azide in the presence of a suitable solvent. Another approach involves the direct introduction of the azide group onto 3-trifluoromethylbenzonitrile through a nucleophilic substitution reaction. These synthetic methods have been optimized to achieve high yields and purity, making 1-azido-3-(trifluoromethyl)benzene readily available for various applications.

In recent years, 1-azido-3-(trifluoromethyl)benzene has found extensive use in medicinal chemistry due to its ability to serve as a building block for the synthesis of bioactive compounds. The presence of the azide group allows for efficient coupling with other functional groups via click chemistry, particularly the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This reaction has been widely employed in the development of drug conjugates and prodrugs, where 1-azido-3-(trifluoromethyl)benzene can be used to introduce specific functionalities or enhance the pharmacological properties of target molecules.

Beyond medicinal chemistry, 1-azido-3-(trifluoromethyl)benzene has also shown promise in materials science. The trifluoromethyl group imparts unique electronic and physical properties to polymers and small molecules, making them suitable for applications in electronic devices, sensors, and coatings. For example, recent studies have explored the use of 1-azido-3-(trifluoromethyl)benzene-derived materials in organic field-effect transistors (OFETs) and photovoltaic devices due to their excellent charge transport properties and stability.

The reactivity of the azide group in 1-azido-3-(trifluoromethyl)benzene has also been leveraged in polymer chemistry. Click reactions involving this compound have been used to create functionalized polymers with tailored properties for specific applications. For instance, researchers have synthesized block copolymers containing segments derived from 1-azido-3-(trifluoromethyl)benzene, which exhibit enhanced solubility and thermal stability compared to their non-functionalized counterparts.

In addition to its synthetic utility, 1-azido-3-(trifluoromethyl)benzene has been studied for its potential biological activities. The trifluoromethyl group can influence the lipophilicity and metabolic stability of drug candidates, while the azide group can be used for bioconjugation or as a prodrug moiety. Recent research has focused on evaluating the cytotoxicity and antiviral activity of compounds derived from 1-azido-3-(trifluoromethyl)benzene, with promising results observed in preliminary studies.

To further advance our understanding of 1-azido-3-(trifluoromethyl)benzene, ongoing research is exploring its behavior under different reaction conditions and its interactions with biological systems. Computational methods are being employed to predict the reactivity and selectivity of this compound in various chemical transformations, providing valuable insights for optimizing synthetic protocols and designing new materials.

In conclusion, 1-Azido-3-(trifluoromethyl)benzene (CAS No. 22001-17-8) is a multifaceted compound with significant potential in organic synthesis, medicinal chemistry, materials science, and beyond. Its unique combination of functional groups offers a wide range of applications and opportunities for innovation. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific disciplines.